Cas no 89003-18-9 (2-Propen-1-one, 3,3-bis(methylthio)-1-phenyl-2-(phenylmethyl)-)

• Product Name: 2-Propen-1-one, 3,3-bis(methylthio)-1-phenyl-2-(phenylmethyl)-
• CAS No: 89003-18-9
• MF: C₁₈H₁₈OS₂
• MW: 314.464922428131
• CID: 616561
• PubChem ID: 13207722
• Update Time: 2025-04-19

2-Propen-1-one, 3,3-bis(methylthio)-1-phenyl-2-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3,3-bis(methylthio)-1-phenyl-2-(phenylmethyl)-
• 2-benzyl-3,3-bis(methylsulfanyl)-1-phenylprop-2-en-1-one
• 89003-18-9
• DTXSID60527864

• Inchi： 1S/C18H18OS2/c1-20-18(21-2)16(13-14-9-5-3-6-10-14)17(19)15-11-7-4-8-12-15/h3-12H,13H2,1-2H3
• InChI Key： KLHUMEDIVNSHBY-UHFFFAOYSA-N
• SMILES： S(C)/C(=C(/C(C1C=CC=CC=1)=O)\CC1C=CC=CC=1)/SC

Computed Properties

• Exact Mass: 314.07990754g/mol
• Monoisotopic Mass: 314.07990754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 67.7Ų